Cas no 1393732-45-0 (1-Benzyl-3-(hydroxymethyl)pyrrolidin-3-ol)

• Product Name: 1-Benzyl-3-(hydroxymethyl)pyrrolidin-3-ol
• CAS No: 1393732-45-0
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 2133540
• Update Time: 2023-08-04

1-Benzyl-3-(hydroxymethyl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-(hydroxymethyl)pyrrolidin-3-ol
• AM97553
• 1-Benzyl-3-(hydroxymethyl)pyrrolidin-3-ol

• Inchi： 1S/C12H17NO2/c14-10-12(15)6-7-13(9-12)8-11-4-2-1-3-5-11/h1-5,14-15H,6-10H2
• InChI Key： IZODVNSTNGIBGK-UHFFFAOYSA-N
• SMILES： OC1(CO)CN(CC2C=CC=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 204
• Topological Polar Surface Area: 43.7